Methyl({[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl})amine dihydrochloride

• IUPAC Name: N-methyl-1-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C9H10N4O.2ClH/c1-10-6-8-12-9(13-14-8)7-3-2-4-11-5-7;;/h2-5,10H,6H2,1H3;2*1H
• InChI Key: MKTXDPPHKSIBDZ-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC(=NO1)C2=CN=CC=C2.Cl.Cl
• Molecular Formula: C9H12Cl2N4O
• Molecular Weight: 263.12 g/mol
• CAS RN: 1311315-17-9

Description

The compound is a derivative of pyridine and oxadiazole, both of which are heterocyclic compounds containing nitrogen. Pyridine is a basic heterocyclic organic compound similar to benzene, and it has a wide range of applications in the synthesis of pharmaceuticals and other organic compounds. Oxadiazole is another heterocyclic compound that is often used in the synthesis of various pharmaceutical drugs.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a pyridine derivative with an oxadiazole derivative. The exact method would depend on the specific substituents on these rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine and oxadiazole rings, along with the methylamine group. The presence of nitrogen in these rings would likely result in the compound having basic properties.

Chemical Reactions Analysis

As a nitrogen-containing heterocyclic compound, this substance could participate in a variety of chemical reactions. It might act as a base, forming salts with acids, or it could undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. As a nitrogen-containing heterocyclic compound, it would likely have basic properties and might be soluble in polar solvents.

Scientific Research Applications

Kinase Inhibition and Cancer Therapy

“Methyl({[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl})amine dihydrochloride” shows promise in the field of kinase inhibition, which is crucial for cancer therapy. . The compound’s structure allows it to interact with various kinases, potentially inhibiting their activity and slowing down tumor progression.

Structural Determination and Drug Design

. Understanding its intermolecular interactions, such as hydrogen bonding, is essential for designing new drugs with improved efficacy and stability. This knowledge contributes to the development of pharmaceuticals that can better target diseases at the molecular level.

Pharmacokinetics and Drug Development

. Early-stage ADMET analysis helps in identifying the most promising drug candidates and reduces the risk of late-stage drug development failures.

Leukemia Treatment

. They specifically inhibit tyrosine kinases, which are critical in the pathogenesis of chronic myelogenic leukemia, showcasing the potential of this compound in similar therapeutic applications.

Synthesis of Novel Compounds

. Its unique structure allows for the creation of diverse derivatives, which can be screened for various biological activities and could lead to the discovery of new drugs.

Material Science Research

. Researchers can explore its use in developing materials with desired properties for various industrial applications.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Many pyridine and oxadiazole derivatives have biological activity, and they are often used in the synthesis of pharmaceutical drugs.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical substance, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include exploring its potential uses in pharmaceuticals or other areas of chemistry. Further studies could also investigate its physical and chemical properties in more detail.